Cas no 885461-67-6 (4-Oxazolecarboxylic acid, 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl]-
• CAS No: 885461-67-6
• MF: C₁₅H₁₆N₂O₆S
• MW: 352.362342834473
• CID: 5226525
• Update Time: 2025-05-21

4-Oxazolecarboxylic acid, 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl]-

• Inchi： 1S/C15H16N2O6S/c1-10-13(15(18)19)16-14(23-10)11-3-2-4-12(9-11)24(20,21)17-5-7-22-8-6-17/h2-4,9H,5-8H2,1H3,(H,18,19)
• InChI Key： YQYSDULZCGEHFY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(O)=O)N=C1C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Oxazolecarboxylic acid, 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl]-

Comprehensive Overview of 4-Oxazolecarboxylic acid, 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl]- (CAS No. 885461-67-6)

4-Oxazolecarboxylic acid, 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl]- (CAS No. 885461-67-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of both morpholine and sulfonyl groups in its structure enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for 4-Oxazolecarboxylic acid derivatives has surged, driven by their role in developing novel therapeutics targeting inflammation, cancer, and infectious diseases. Researchers are particularly interested in the 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl] moiety, which exhibits promising interactions with enzymes and receptors. This compound's CAS No. 885461-67-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 4-Oxazolecarboxylic acid, 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl]- is its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and catalyzed cross-coupling reactions. These methods enable efficient scale-up and modification, addressing the need for cost-effective and sustainable production. Additionally, its sulfonamide linkage contributes to enhanced solubility and bioavailability, critical factors in drug formulation.

The compound's potential extends beyond pharmaceuticals. It is also explored in agrochemicals and functional materials, where its oxazole core imparts stability and electronic properties. For instance, its incorporation into OLEDs (Organic Light-Emitting Diodes) has been investigated due to its luminescent characteristics. This multidisciplinary applicability aligns with current trends in green chemistry and circular economy, as industries seek eco-friendly alternatives.

From a regulatory perspective, CAS No. 885461-67-6 is not classified as hazardous, making it safer to handle in laboratory settings. However, proper safety protocols should always be followed. Its patent landscape reveals active research, with several filings highlighting its use in kinase inhibitors and antiviral agents. This underscores its commercial potential and the competitive nature of its development.

In conclusion, 4-Oxazolecarboxylic acid, 5-methyl-2-[3-(4-morpholinylsulfonyl)phenyl]- (CAS No. 885461-67-6) represents a cutting-edge compound with broad applications. Its structural features, combined with advancing synthetic methodologies, position it as a cornerstone in next-generation drug discovery and material innovation. As research progresses, this compound is poised to play a pivotal role in addressing global health and technological challenges.